Cas no 1805254-01-6 (3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805254-01-6
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4865193
• Update Time: 2025-11-01

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-7-5(2-12)4(3-14)1-6(13-7)8(10)11/h1,8,14H,2-3,12H2
• InChI Key： BYIHGIIIAREKOP-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C(CO)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol

Introduction to 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805254-01-6)

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805254-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug development. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, a difluoromethyl group, and a hydroxymethyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol contribute to its unique chemical properties and potential biological interactions. The amino methyl group (–NHCH₂–) introduces a nucleophilic center, which can participate in various chemical reactions such as condensation, alkylation, and coupling reactions. This functionality is particularly useful in the synthesis of more complex molecules, including peptidomimetics and other bioactive scaffolds. Additionally, the bromo substituent (–Br) at the 2-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse side chains or aromatic moieties.

The difluoromethyl group (–CF₂–) at the 6-position is another critical feature that enhances the compound's potential pharmacological activity. Difluoromethyl groups are well-documented in medicinal chemistry for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This modification can significantly influence the compound's pharmacokinetic profile and therapeutic efficacy. Furthermore, the hydroxymethyl group (–CH₂OH) at the 4-position adds another layer of reactivity, allowing for etherification or esterification reactions, which can be instrumental in designing prodrugs or conjugates with enhanced solubility or targeted delivery properties.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their potential applications in treating various diseases. The structural motif of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol aligns well with current trends in drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, pyridine-based compounds have shown promise as kinase inhibitors due to their ability to mimic natural substrates and disrupt enzymatic activity. The combination of an amino methyl group and a bromo substituent makes this compound an attractive intermediate for synthesizing potent inhibitors of protein-protein interactions or enzyme catalysis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The difluoromethyl group in 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol not only enhances metabolic stability but also modulates electronic properties, influencing both binding affinity and pharmacokinetic behavior. This has been demonstrated in various clinical candidates where fluorination has led to improved pharmacological profiles compared to their non-fluorinated counterparts. The bromo substituent further complements these properties by providing a site for transition-metal-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures.

The utility of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol extends beyond its role as a building block in drug synthesis. It can also serve as a key intermediate in materials science applications, particularly in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Pyridine derivatives are known for their electron-donating properties and ability to form stable coordination complexes with transition metals, making them valuable components in catalytic systems and functional materials.

From a synthetic chemistry perspective, 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol offers a versatile platform for exploring novel synthetic pathways. The presence of multiple reactive sites allows chemists to employ a wide range of synthetic strategies, including nucleophilic substitution reactions at the bromo moiety, condensation reactions involving the amino methyl group, and protecting group strategies for the hydroxymethyl functionality. These features make it an excellent candidate for library synthesis programs aimed at discovering new bioactive molecules.

The growing body of literature on pyridine derivatives underscores their significance in modern drug discovery. Researchers have leveraged various modifications within the pyridine core to optimize potency, selectivity, and pharmacokinetic properties. For example, studies have shown that incorporating fluorinated groups can enhance binding affinity by modulating hydrophobic interactions and electronic distributions at binding sites. Similarly, functionalizing different positions on the pyridine ring can fine-tune solubility and metabolic stability.

In conclusion,3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805254-01-6) represents a valuable compound with diverse applications in pharmaceutical chemistry and materials science. Its unique structural features—combining an amino methyl group,a bromo substituent,and a difluoromethylgroup—make it an ideal candidate for further exploration in drug development and synthetic methodologies. As research continues to uncover new therapeutic targets and synthetic strategies,this compound is poised to play a significant role in advancing both academic research and industrial applications.